Cas no 62471-50-5 (Cyclohexanone, 2-methoxy-5-methyl-)
62471-50-5 structure
Product Name:Cyclohexanone, 2-methoxy-5-methyl-
CAS No:62471-50-5
MF:C8H14O2
MW:142.195562839508
CID:443707
PubChem ID:71386110
Update Time:2025-04-19
Cyclohexanone, 2-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-methoxy-5-methyl-
- 2-methoxy-5-methylcyclohexan-1-one
- 62471-50-5
- SCHEMBL13284057
- DTXSID50808311
-
- Inchi： 1S/C8H14O2/c1-6-3-4-8(10-2)7(9)5-6/h6,8H,3-5H2,1-2H3
- InChI Key： GPXZEJQSASIXTQ-UHFFFAOYSA-N
- SMILES： O(C)C1C(CC(C)CC1)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclohexanone, 2-methoxy-5-methyl- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
62471-50-5 (Cyclohexanone, 2-methoxy-5-methyl-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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